Cas no 898543-83-4 (3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile
• CAS No: 898543-83-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 6537159
• PubChem ID: 11550038
• Update Time: 2025-05-27

3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile
• 898543-83-4
• EN300-1854724

• Inchi： 1S/C8H9NO2/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5,7,10H,2H2,1H3
• InChI Key： HHAJBCXSYJZPNF-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CC#N)O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.2Ų

Additional information on 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile

Recent Advances in the Study of 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile (CAS: 898543-83-4)

3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile (CAS: 898543-83-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a key intermediate in the synthesis of furan-based derivatives, which are known for their diverse pharmacological properties. Recent research has explored its role in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The unique structural features of 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile, including its hydroxyl and nitrile functional groups, make it a valuable building block for the development of new chemical entities.

One of the most notable advancements in the study of this compound is its application in the synthesis of potential anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile exhibited significant inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study utilized a combination of computational modeling and in vitro assays to elucidate the structure-activity relationships of these derivatives.

In addition to its anticancer potential, recent investigations have also explored the compound's utility in the development of antimicrobial agents. A research team from the University of Cambridge reported in 2022 that furan-based nitriles, including 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile, showed promising activity against drug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to fully characterize this activity.

The synthesis of 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile has also seen methodological improvements in recent years. A 2023 paper in Organic Letters described a novel, more efficient synthetic route that significantly improves yield while reducing environmental impact. This green chemistry approach utilizes catalytic methods and minimizes the use of hazardous solvents, aligning with current trends in sustainable pharmaceutical manufacturing.

Looking forward, researchers are particularly interested in exploring the chiral properties of 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile and its potential for asymmetric synthesis. The presence of a stereocenter in the molecule opens possibilities for the development of enantiomerically pure compounds, which could lead to more selective and potent therapeutic agents. Several research groups have initiated studies in this direction, with preliminary results expected to be published in late 2023.

In conclusion, 3-hydroxy-3-(3-methylfuran-2-yl)propanenitrile (CAS: 898543-83-4) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions it as a valuable tool in drug discovery. Future research directions will likely focus on expanding its applications in targeted therapy development and further optimizing its synthetic accessibility.